Cas no 1481431-40-6 (3-amino-2-(quinoxalin-2-yl)propan-1-ol)

• Product Name: 3-amino-2-(quinoxalin-2-yl)propan-1-ol
• CAS No: 1481431-40-6
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5822955
• PubChem ID: 63216249
• Update Time: 2025-06-15

3-amino-2-(quinoxalin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(quinoxalin-2-yl)propan-1-ol
• AKOS012518835
• 1481431-40-6
• EN300-1853287

• Inchi： 1S/C11H13N3O/c12-5-8(7-15)11-6-13-9-3-1-2-4-10(9)14-11/h1-4,6,8,15H,5,7,12H2
• InChI Key： BMNPCXCNQCLDNA-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72Ų

Additional information on 3-amino-2-(quinoxalin-2-yl)propan-1-ol

Introduction to 3-amino-2-(quinoxalin-2-yl)propan-1-ol (CAS No. 1481431-40-6)

3-amino-2-(quinoxalin-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1481431-40-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines an amino group, a propanol side chain, and a quinoxaline moiety, has garnered attention due to its potential applications in drug discovery and molecular medicine. The quinoxaline ring system, known for its versatility in medicinal chemistry, plays a crucial role in modulating biological pathways, making this compound a promising candidate for further exploration.

The structural composition of 3-amino-2-(quinoxalin-2-yl)propan-1-ol encompasses several key functional groups that contribute to its reactivity and biological activity. The presence of an amino group (-NH₂) at the 3-position and a hydroxyl group (-OH) at the 1-position of the propanal chain enhances its solubility and interaction with biological targets. Additionally, the quinoxaline ring, which is a heterocyclic aromatic compound, introduces electron-deficient centers that can participate in hydrogen bonding and π-stacking interactions, crucial for enzyme binding and receptor recognition.

In recent years, there has been growing interest in the development of novel scaffolds derived from quinoxaline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that quinoxalines exhibit properties such as antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The introduction of an amino-substituted propanol moiety in 3-amino-2-(quinoxalin-2-yl)propan-1-ol aims to enhance pharmacokinetic properties while maintaining or improving target affinity. This modification allows for better metabolic stability and reduced toxicity, which are critical factors in drug development.

One of the most compelling aspects of 3-amino-2-(quinoxalin-2-yl)propan-1-ol is its potential as a precursor in the synthesis of more complex pharmacophores. The flexibility of the propanol chain provides a scaffold for further derivatization, enabling chemists to explore diverse chemical space. This adaptability is particularly valuable in medicinal chemistry, where the optimization of lead compounds often involves introducing or modifying functional groups to improve efficacy and selectivity.

Recent advancements in computational chemistry have facilitated the rapid screening of molecular libraries for novel drug candidates. Virtual screening techniques have been employed to identify potential binding interactions between 3-amino-2-(quinoxalin-2-yl)propan-1-ol and various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to predictively model these interactions has accelerated the drug discovery process, making compounds like this one more accessible for therapeutic development.

The synthesis of 3-amino-2-(quinoxalin-2-yl)propan-1-ol represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process typically involves condensation reactions between appropriate precursors followed by functional group transformations to achieve the desired structure. Advances in catalytic methods have improved the efficiency and scalability of these synthetic routes, reducing costs and environmental impact. Such innovations are essential for ensuring that promising compounds like this one can be produced reliably for both research and commercial purposes.

In conclusion, 3-amino-2-(quinoxalin-2-ylophanol)-1-one (CAS No. 1481431 40 6) stands out as a versatile and intriguing compound with significant potential in pharmaceutical applications. Its unique structural features offer opportunities for designing new drugs with improved efficacy and reduced side effects. As research continues to uncover new biological functions and synthetic strategies, compounds like this one will undoubtedly play a pivotal role in advancing therapeutic solutions across multiple disease areas.